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Introduction
Copper-based formulations are mainstays in the wood preservation industry, prized for their

efficacy as fungicides and insecticides.[1][2] Basic copper carbonate (CuCO₃·Cu(OH)₂) is a

key active ingredient, particularly in modern "micronized" or dispersed copper systems, as well

as being a component in established formulations like Alkaline Copper Quaternary (ACQ) and

Copper Azole (CA).[3][4][5] These preservatives protect wood from biological degradation

caused by fungi, insects, and other pests, thereby enhancing the durability and service life of

wood products used in a variety of applications, from residential decking to industrial poles and

pilings.[6][7] This document provides a detailed overview of the application of copper
carbonate in wood preservation, including its mechanism of action, treatment protocols, and

standardized methods for efficacy evaluation.

Formulations and Mechanism of Action
Copper carbonate is typically used in combination with co-biocides to provide broad-spectrum

protection. The two most prominent water-based systems are:

Alkaline Copper Quaternary (ACQ): This formulation combines a copper source (often from

copper carbonate or copper oxide dissolved in an amine or ammonia carrier) with a

quaternary ammonium compound ("quat"), such as didecyldimethylammonium carbonate

(DDAC) or alkyldimethylbenzylammonium chloride (ADBAC).[8][9] The copper acts as the
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primary fungicide, while the quat provides additional protection against copper-tolerant fungi

and insects.[1]

Copper Azole (CA): This system pairs copper with an azole co-biocide, typically

tebuconazole.[2][10] The copper is the main biocide, and the azole component is effective

against fungi that have a tolerance to copper.[11]

A significant innovation is the use of micronized copper carbonate, where fine particles of

basic copper carbonate are suspended in water and pressure-treated into the wood.[3][5] This

approach reduces copper leaching compared to soluble copper systems.[5]

Mechanism of Fungal Inhibition
The primary protective action of copper-based preservatives stems from the fungicidal

properties of the copper (II) ion (Cu²⁺). Once impregnated into the wood, the copper

compounds undergo slow solubilization and react with the wood structure.[12]

The process can be summarized as follows:

Solubilization: In the slightly acidic environment of the wood, copper carbonate particles

slowly dissolve, releasing biocidal copper ions.

Fixation: These mobile copper ions bind to wood components, primarily through ion

exchange with acidic groups in cellulose and lignin.[3] This fixation process is crucial for

long-term efficacy and resistance to leaching.

Fungitoxicity: Wood-decaying fungi that attempt to colonize the treated wood absorb the

copper ions. These ions disrupt essential enzymatic processes within the fungal cells,

leading to metabolic failure and death.

Some fungi, however, have developed a tolerance mechanism by producing oxalic acid. This

acid reacts with copper ions to form insoluble, non-toxic copper oxalate crystals, effectively

neutralizing the preservative.[13][14][15] The inclusion of co-biocides like quats or azoles is

critical to combat these copper-tolerant fungal strains.[16]
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Caption: Mechanism of fungal inhibition by copper carbonate preservatives.

Application and Treatment Protocols
The most common method for applying copper carbonate-based preservatives is vacuum-

pressure impregnation, which ensures deep and uniform penetration into the wood.[1][7]

Protocol for Vacuum-Pressure Impregnation (Full-Cell
Process)
This process is designed to maximize the retention of the preservative solution within the wood

cells.

Initial Vacuum: Place the wood stock (e.g., lumber, posts) into a sealed treatment cylinder

(autoclave). Apply a vacuum of -75 to -95 kPa for 30 to 60 minutes to remove air from the

wood's cellular structure.

Cylinder Flooding: While maintaining the vacuum, flood the cylinder with the copper
carbonate-based preservative working solution.
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Pressure Application: Once the cylinder is full, release the vacuum and apply hydraulic

pressure (typically 700 to 1400 kPa). Maintain pressure until the target preservative retention

is achieved, as determined by monitoring the volume of solution absorbed.

Final Vacuum: Release the pressure and drain the excess preservative from the cylinder.

Apply a final, short vacuum to remove excess surface solution from the wood.

Post-Treatment: Remove the treated wood from the cylinder and store it on a drip pad to

collect any excess preservative. The wood is then typically left to air-dry or is kiln-dried to

facilitate the fixation of the copper within the wood structure.
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Caption: Workflow for the vacuum-pressure wood treatment process.

Quantitative Data: Preservative Retention
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The required amount of preservative, known as retention, varies based on the intended use of

the wood product. Retentions are measured in kilograms per cubic meter ( kg/m ³) or pounds

per cubic foot (pcf). The American Wood Protection Association (AWPA) provides standardized

requirements for different Use Categories (UC).[17]

AWPA Use
Category

Exposure
Condition

Typical
Applications

Typical
Minimum
Retention
(ACQ, kg/m ³)

Typical
Minimum
Retention (CA-
C, pcf)[11]

UC1 Interior, Dry
Interior finishing,

furniture

Not typically

used

Not typically

used

UC2 Interior, Damp
Framing, joists

(protected)

Not typically

used

Not typically

used

UC3B
Exterior, Above

Ground

Decking, railings,

fencing
4.0 0.06

UC4A
Ground Contact,

General Use

Fence posts,

deck posts
6.4 0.15

UC4B
Ground Contact,

Heavy Duty

Poles, structural

foundations
9.6 >0.15

Note: Retention values are for the sum of active ingredients. Specific values may vary by wood

species and specific preservative formulation (e.g., ACQ-D vs. ACQ-C).[9]

Experimental Protocols for Efficacy Evaluation
To validate the effectiveness of a copper carbonate-based preservative, standardized

laboratory tests are essential. These protocols simulate environmental challenges to assess

decay resistance and preservative fixation.

Protocol for Fungal Decay Resistance (AWPA E10 Soil-
Block Test)
The soil-block test is a standardized laboratory method to determine the minimum amount of

preservative effective against wood-destroying fungi.[18][19]
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Specimen Preparation: Prepare small, clear sapwood blocks (e.g., 19x19x19 mm) from a

species like Southern Pine. Oven-dry the blocks to a constant weight and record their initial

mass.

Preservative Treatment: Treat blocks with a range of preservative concentrations to achieve

different retention levels. Include untreated control blocks.

Conditioning/Leaching: Subject a subset of the treated blocks to an accelerated leaching

procedure (as per AWPA E11) to evaluate preservative fixation.[18] This involves saturating

the blocks with distilled water and keeping them submerged for a period (e.g., two weeks)

with periodic water changes.[18][20]

Sterilization: Sterilize the conditioned/leached blocks and feeder strips (small wood pieces

for the fungus to colonize).

Inoculation: Prepare test bottles containing a soil substrate, moisture, and a feeder strip.

Inoculate the feeder strip with a pure culture of a relevant wood-decay fungus (e.g., a brown-

rot fungus like Gloeophyllum trabeum or a white-rot fungus).[21]

Incubation: Once the fungus has fully colonized the feeder strip, place the sterile test blocks

into the bottles. Incubate the bottles under controlled conditions (e.g., 27°C, 80% RH) for a

specified period (typically 12 weeks).[18]

Final Assessment: After incubation, remove the blocks, carefully clean off any fungal

mycelium, and oven-dry them to a constant weight.

Data Analysis: Calculate the percentage mass loss for each block. The preservative retention

level at which the average mass loss is below a specified threshold (e.g., <2%) is considered

the toxic threshold for that fungus.

Protocol for Preservative Leaching (AWPA E11)
This test determines the degree of fixation of a waterborne preservative in wood.[18][22]

Specimen Preparation: Treat wood blocks or wafers to a specified preservative retention.
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Leaching Procedure: Place the treated blocks in a flask and add distilled water (a specified

wood-to-water volume ratio).

Agitation & Water Change: Agitate the flask and maintain it at a constant temperature (e.g.,

23°C). The water is changed at specified intervals over a multi-day period (e.g., 6 hours, 1, 2,

4, 7, 9, 12, and 14 days).

Leachate Analysis: Collect the leachate (water) from each change and analyze it for copper

content using methods like Atomic Absorption Spectroscopy (AAS) or Inductively Coupled

Plasma (ICP) spectroscopy.

Data Analysis: Calculate the cumulative amount of copper leached from the wood and

express it as a percentage of the initial amount of copper in the blocks. Lower percentages

indicate better fixation. Studies have shown that between 25% and 36% of copper can be

leached from some copper-ethanolamine treated wood over long-term exposure.[23]
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Caption: Experimental workflow for evaluating preservative efficacy.
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Conclusion
Copper carbonate is a foundational component of modern wood preservatives, offering

effective and durable protection against a wide range of biological threats. Its application in

ACQ, CA, and particularly micronized formulations, represents a balance of efficacy and

reduced environmental mobility. For researchers and professionals in wood science and

biocide development, a thorough understanding of the treatment processes and standardized

evaluation protocols, such as the AWPA E10 and E11 methods, is critical for the development

and validation of next-generation wood protection systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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